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Cat. No.: B110020 Get Quote

Introduction

Perfluorocarbons (PFCs), such as perfluoro(methyldecalin), are synthetic compounds

composed of carbon and fluorine. A key characteristic of these molecules is their high capacity

for dissolving respiratory gases, including oxygen.[1][2][3] This property makes them excellent

candidates for use as oxygen carriers in organ preservation, addressing the critical challenge

of hypoxia and subsequent ischemic injury that organs experience between procurement and

transplantation.[4][5] Perfluoro(methyldecalin)-based protocols aim to continuously supply

oxygen to the organ tissue during preservation, thereby maintaining cellular metabolism,

preserving ATP levels, and reducing cellular damage.[2][4] This document outlines the

application of perfluoro(methyldecalin) in organ preservation, focusing on the Two-Layer

Method (TLM), and provides a summary of relevant experimental data.

Key Applications:

Static cold storage of solid organs (e.g., pancreas, liver, kidney, heart).

Preservation of tissues for cellular isolation (e.g., pancreatic islets).[3]

Resuscitation of organs after warm ischemic injury.[1][2]
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Protocol 1: Two-Layer Method (TLM) for Static Organ
Preservation
The Two-Layer Method is a widely cited technique for static organ preservation that utilizes a

layer of oxygenated perfluorocarbon beneath a standard organ preservation solution, such as

University of Wisconsin (UW) solution.[1][3] The organ is placed at the interface of these two

immiscible liquids, allowing for both nutritional support from the aqueous solution and

continuous oxygenation from the PFC layer.[1][2]

Materials:

Perfluoro(methyldecalin) (or a similar high-purity perfluorocarbon)

University of Wisconsin (UW) preservation solution (or other appropriate solution like HTK)

Sterile organ preservation container

Pure (99.5%+) oxygen gas source with a sterile filter

Sterile tubing and gas dispersion stone (sparger)

Procedure:

Organ Procurement: Harvest the organ using standard surgical techniques. Flush the organ

vasculature with cold preservation solution (e.g., UW solution) to remove blood and cool the

tissue.

PFC Oxygenation:

Pour the required volume of perfluoro(methyldecalin) into a sterile container. The

volume should be sufficient to create a layer that will submerge at least half of the organ.

Bubble pure oxygen gas through the perfluoro(methyldecalin) using a sterile gas

dispersion stone at a flow rate of approximately 100-200 mL/min for at least 30 minutes at

4°C.[2] This step saturates the PFC with oxygen.

Preparation of the Preservation Container:
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Carefully pour the oxygenated perfluoro(methyldecalin) into the sterile organ

preservation container to form the bottom layer. PFCs are denser than aqueous solutions.

Gently overlay the perfluoro(methyldecalin) with an equal or greater volume of cold

(4°C) UW solution to form the top layer. The distinct interface between the two liquids

should be clearly visible.

Organ Placement and Storage:

Carefully place the procured organ into the container so that it rests at the interface of the

PFC and UW solution layers.

Ensure the container is sealed tightly to prevent contamination and loss of oxygen.

Store the container at hypothermic temperatures (typically 4°C) for the duration of the

preservation period.

Organ Retrieval:

To retrieve the organ, carefully remove the top aqueous layer first, then gently lift the

organ from the PFC layer using sterile instruments.

The organ is now ready for further analysis or transplantation.

Quantitative Data Summary
The use of perfluorocarbons in organ preservation has shown significant improvements in

various viability and injury markers compared to traditional static cold storage (SCS) in

preservation solution alone.

Table 1: Liver Preservation Outcomes in a Rat DCD Model

Comparison of preservation in University of Wisconsin (UW) solution vs. UW solution

supplemented with a Perfluorocarbon (PFC) emulsion after 8 hours of cold storage.
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Parameter
Control Group
(UW Solution)

PFC Group
(UW + 20%
PFC)

P-value Reference

Histological

Damage

Cell Congestion Higher Degree Significantly Less P = 0.002-0.004 [6]

Vacuolization Higher Degree Significantly Less P = 0.002-0.004 [6]

Necrosis Higher Degree Significantly Less P = 0.002-0.004 [6]

Apoptosis

Cleaved

Caspase 3+

Cells

Baseline
Reduced by

~50%
P < 0.006 [6]

Biochemical

Markers

AST Levels in

Perfusate
Higher Level Significantly Less P < 0.048 [6]

Table 2: Pancreas Preservation Outcomes

General findings from studies on pancreas preservation using the Two-Layer Method (TLM).
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Parameter
Control Group
(SCS in UW
Solution)

PFC Group (TLM
with PFC + UW)

Reference

Cellular Energy

ATP Generation Depletes over time

Continuously

generates ATP for up

to 96 hours

[2]

Islet Isolation

Islet Yield & Quality Lower
Improved yields and

success rate
[1][3]

Graft Function

Post-transplant

Function
Standard

Improved graft

survival
[1][2]

Morphologic Quality Standard
Excellent quality after

reperfusion
[3]

Visualized Workflows and Pathways
Experimental Workflow
The following diagram illustrates the key steps of the Two-Layer Method (TLM) for organ

preservation using perfluoro(methyldecalin).
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Caption: Workflow of the Two-Layer Method for organ preservation.
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Signaling Pathway
This diagram outlines the proposed mechanism by which perfluoro(methyldecalin) mitigates

ischemic injury during organ preservation.
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Caption: Proposed mechanism of perfluoro(methyldecalin) in reducing ischemic injury.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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